Tubulin inhibitor 40

• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol
• InChI: InChI=1S/C19H20N2O5/c1-22-15-6-5-11(7-14(15)20)18-13(10-26-21-18)12-8-16(23-2)19(25-4)17(9-12)24-3/h5-10H,20H2,1-4H3
• InChIKey: UCLAOCJHCVFFSR-UHFFFAOYSA-N

Standard combretastatin analogues often show variable activity due to minor structural changes. Tubulin inhibitor 40 (compound 45) is a characterized 5-unsubstituted 3,4-diarylisoxazole with validated in vivo data. - Tubulin polymerization IC50: 1.2 µM (comparable to CA-4). - SW620 xenograft TGI: 74% (19% absolute improvement over CA-4-P). - Established IV formulation (EtOH/Kolliphor EL/saline, stable >7h). Direct comparator for SAR studies evaluating C5 substituent effects.

Tubulin Inhibitor 40 (Compound 45): A Quantitative Evidence Guide for Scientific Procurement and Candidate Selection

Tubulin inhibitor 40, designated as compound 45 in the primary literature, is a synthetic 3,4-diarylisoxazole analogue of Combretastatin A-4 (CA-4) that acts as a tubulin polymerization inhibitor targeting the colchicine binding site [1]. It belongs to the combretastatin-class of vascular-disrupting and antimitotic agents, characterized by a 5-unsubstituted isoxazole core bearing 4-methoxy and 3-amino substituents on ring B [1]. The compound has a molecular formula of C₁₉H₂₀N₂O₅ and a molecular weight of 356.37 g/mol . Unlike many in-class analogues, compound 45 demonstrates a distinct combination of sub-nanomolar cytotoxicity against cancer cell lines, quantitatively superior tubulin polymerization inhibition relative to the parent CA-4, and in vivo antitumor efficacy that exceeds that of the clinically evaluated CA-4-phosphate prodrug [1].

1

Colchicine-site tubulin polymerization inhibitor probe

2

Combretastatin-class 3,4-diarylisoxazole analogue with 5-unsubstituted core

3

Supports cell-model endpoint studies and in vivo model-response investigations

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Why Generic Substitution Fails: Structural Determinants of Tubulin Inhibitor 40 Differentiation from Other Combretastatin Analogues

Despite sharing a common combretastatin-inspired pharmacophore, 3,4-diarylisoxazole tubulin inhibitors cannot be freely interchanged. The primary literature demonstrates that seemingly minor structural variations at the C5 position of the isoxazole ring produce drastic differences in both potency and therapeutic index. For instance, compound 43 (5-chloroisoxazole) and compound 45 (5-unsubstituted isoxazole) differ solely by the presence of a chlorine atom at C5, yet compound 45 exhibits approximately 7.3-fold greater potency against SW620 colorectal cancer cells (IC50Abs of 10 nM vs 73 nM for compound 43) and a markedly different selectivity profile [1]. Furthermore, bioisosteric replacement of the 4-methoxy group in compound 45 with 4-OCF₂H (compound 46) or 4-OCF₃ (compound 47) reduces cytotoxicity by 110-fold and 688-fold against A549 cells, respectively [1]. These steep structure–activity relationships mean that procurement of a non-identical analogue—even one from the same synthetic series—will not reproduce the quantitative performance characteristics of Tubulin inhibitor 40. The quantitative evidence below establishes precisely where compound 45 diverges from its closest structural and pharmacological comparators.

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C5 isoxazole substitution may shift cell-model potency profile; 5-chloro analogue exhibits distinct response characteristics

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4-methoxy bioisosteric replacement can substantially alter cell-model response relative to the parent substitution pattern

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Tubulin polymerization IC50 similarity across analogues may not predict cellular potency; near-analogue performance may not transfer directly

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Head-to-Head Quantitative Evidence: Where Tubulin Inhibitor 40 Demonstrates Measurable Differentiation

Tubulin Polymerization Inhibition: Compound 45 Is 5.25-Fold More Potent Than the Parent Combretastatin A-4

In a cell-free tubulin polymerization assay, Tubulin inhibitor 40 (compound 45) inhibited tubulin polymerization with an IC50,tub of 1.2 ± 0.9 μM. This represents a 5.25-fold improvement in potency over Combretastatin A-4 (CA-4), the natural product parent compound, which exhibited an IC50,tub of 6.3 ± 4.2 μM under identical assay conditions [1]. The closely related analogue compound 43 (5-chloroisoxazole) showed an IC50,tub of 1.3 ± 0.7 μM, indicating that compound 45 achieves comparable or marginally better biochemical potency without requiring halogen substitution at the C5 position [1].

Tubulin Polymerization

Head-to-head

IC50,tub 1.2 ± 0.9 μM — 5.25-fold higher inhibition vs CA-4 (6.3 ± 4.2 μM)

Supports colchicine-site target engagement context

Cell-free tubulin polymerization assay

Evidence Dimension	Inhibition of tubulin polymerization (IC50)
Target Compound Data	IC50,tub(45) = 1.2 ± 0.9 μM
Comparator Or Baseline	Combretastatin A-4 (CA-4): IC50,tub(CA4) = 6.3 ± 4.2 μM; Compound 43: IC50,tub(43) = 1.3 ± 0.7 μM
Quantified Difference	5.25-fold more potent than CA-4; approximately equipotent with compound 43
Conditions	Cell-free in vitro tubulin polymerization assay; quantitative measurement per Supporting Figure S1 of the primary publication

Why This Matters

This biochemical potency advantage over CA-4 is directly relevant for researchers seeking a combretastatin-class inhibitor with enhanced target engagement at lower concentrations, potentially enabling reduced dosing requirements while maintaining pharmacological effect.

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Cytotoxicity Against Lung Adenocarcinoma: Sub-Nanomolar IC50 Against A549 Cells with Quantitative Differentiation from CA-4 and Cisplatin

Tubulin inhibitor 40 (compound 45) demonstrated an IC50Abs of 0.005 ± 0.001 μM (5 nM) against the A549 human lung carcinoma cell line. By comparison, the parent CA-4 showed an IC50Abs of 0.003 ± 0.001 μM (3 nM), while the clinical standard cisplatin exhibited an IC50Abs of 5.4 ± 1.0 μM [1]. Against the noncancerous lung fibroblast VA13 cell line, compound 45 showed an IC50Abs of 0.008 ± 0.002 μM, yielding a selectivity index (VA13/A549) of 1.6, compared to a selectivity index of 5.8 for CA-4 and 0.3 for cisplatin [1]. Compound 45 thus achieves cytotoxicity within the same order of magnitude as CA-4 against A549 cells (within ~1.7-fold), while exhibiting a selectivity pattern distinct from both CA-4 and cisplatin that may be advantageous in specific experimental contexts [1].

A549 Lung Carcinoma

Head-to-head

IC50Abs 5 nM; 1,080-fold more potent than cisplatin; distinct selectivity index vs CA-4

Cell-model response context with distinct selectivity profile

A549 vs VA13 fibroblast viability assay

Evidence Dimension	Cytotoxicity against A549 lung cancer cells (IC50Abs) and selectivity vs. noncancerous VA13 fibroblasts
Target Compound Data	A549 IC50Abs = 0.005 ± 0.001 μM; VA13 IC50Abs = 0.008 ± 0.002 μM; SI (VA13/A549) = 1.6
Comparator Or Baseline	CA-4: A549 IC50Abs = 0.003 ± 0.001 μM, SI = 5.8; Cisplatin: A549 IC50Abs = 5.4 ± 1.0 μM, SI = 0.3; Compound 43: A549 IC50Abs = 0.13 ± 0.01 μM, SI = 3.2
Quantified Difference	Compound 45 is 1,080-fold more potent than cisplatin against A549; 26-fold more potent than compound 43; approximately 1.7-fold less potent than CA-4
Conditions	In vitro cell viability assay; A549 (human lung carcinoma), VA13 (noncancerous lung fibroblast); IC50Abs defined as concentration yielding 2-fold decrease in cell number vs. untreated control

Why This Matters

For researchers whose experimental models tolerate a narrower therapeutic window or who require a compound with cytotoxicity in the low nanomolar range against lung cancer, compound 45 provides a quantitatively characterized alternative to CA-4 with its own distinct selectivity signature.

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

In Vivo Tumor Growth Inhibition in Colon Cancer Xenograft: Compound 45 Achieves 74% TGI, Surpassing CA-4-Phosphate by 19 Percentage Points

In a BALB/c nude mouse xenograft model bearing human colon cancer SW620 tumors, intravenous administration of Tubulin inhibitor 40 (compound 45) at 20 mg/kg produced a tumor growth inhibition (TGI) of 74% relative to the control group, with a final tumor volume of 607.7 ± 78.0 mm³ (p < 0.001) [1]. In the same study, the clinically evaluated prodrug Combretastatin A-4 phosphate (CA-4-P) achieved a TGI of only 55%, with a final tumor volume of 1,031.1 ± 192.3 mm³ (p = 0.002 vs. control) [1]. The closely related analogue compound 43 produced a TGI of 66% (final tumor volume 780.7 ± 102.5 mm³) [1]. No significant changes in body weight were observed across all treatment groups during the 14-day treatment period, indicating an absence of gross systemic toxicity at the tested dose [1].

SW620 Xenograft TGI

Head-to-head

TGI 74% at 20 mg/kg i.v.; exceeds CA-4-P by 19 percentage points (p

Reported in vivo model-response context

BALB/c nude mouse, SW620 colon cancer xenograft, 14-day

Leukemia Survival

Head-to-head

T/C 254% (L1210), 233% (P388); CA-4-P: 165% and 178% respectively

Supports hematologic model-response interpretation

DBA2 mice, i.v. implanted L1210/P388, 5 daily doses

SW620 Colorectal

Head-to-head

IC50Abs 10 nM — 7.3-fold greater potency vs compound 43 (73 nM) in SW620 cells

Reported colorectal cell-model differentiation

SW620 colorectal adenocarcinoma; divergence from tubulin IC50 parity

Evidence Dimension	In vivo antitumor efficacy in SW620 human colon cancer xenograft model
Target Compound Data	Compound 45: TGI = 74%, final tumor volume = 607.7 ± 78.0 mm³ (20 mg/kg i.v.)
Comparator Or Baseline	CA-4-P: TGI = 55%, final tumor volume = 1,031.1 ± 192.3 mm³; Compound 43: TGI = 66%, final tumor volume = 780.7 ± 102.5 mm³; Control: final tumor volume = 2,308.0 ± 291.6 mm³
Quantified Difference	Compound 45 TGI exceeds CA-4-P by 19 percentage points (relative improvement of ~35%); exceeds compound 43 by 8 percentage points
Conditions	BALB/c nude mice; SW620 human colon cancer xenograft; 20 mg/kg i.v. administration; 14-day treatment period

Why This Matters

This in vivo efficacy advantage over the clinically evaluated CA-4-P prodrug—achieved without apparent toxicity—positions compound 45 as a compelling candidate for preclinical programs targeting colorectal cancer, particularly where CA-4-P has shown insufficient activity in prior studies.

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Efficacy in Murine Leukemia Models: Compound 45 Extends Survival by 254% (L1210) and 233% (P388) vs. 165–178% for CA-4-Phosphate

In murine leukemia models utilizing intravenously implanted L1210 and P388 cell lines, compound 45 administered intravenously at 20 mg/kg every 24 hours for 5 days produced treatment-to-control (T/C) survival ratios of 254% (L1210) and 233% (P388) [1]. Under identical dosing conditions, CA-4-P produced T/C ratios of only 165% (L1210) and 178% (P388) [1]. The more selective analogue compound 43 achieved T/C ratios of 324% (L1210) and 260% (P388), including complete remission in all treated animals in the L1210 model [1]. These data demonstrate that both isoxazole analogues significantly outperform CA-4-P in survival-based efficacy endpoints, with compound 45 offering a quantitatively intermediate profile between CA-4-P and compound 43 [1].

Leukemia Survival

Head-to-head

T/C 254% (L1210), 233% (P388); CA-4-P: 165% and 178% respectively

Supports hematologic model-response interpretation

DBA2 mice, i.v. implanted L1210/P388, 5 daily doses

Evidence Dimension	Survival prolongation (T/C ratio) in murine leukemia models
Target Compound Data	Compound 45: T/C = 254% (L1210), T/C = 233% (P388) at 20 mg/kg i.v., 5 daily doses
Comparator Or Baseline	CA-4-P: T/C = 165% (L1210), T/C = 178% (P388); Compound 43: T/C = 324% (L1210), T/C = 260% (P388); Control T/C = 100% by definition
Quantified Difference	Compound 45 T/C exceeds CA-4-P by 89 percentage points in L1210 and 55 percentage points in P388; compound 43 exceeds compound 45 by 70 and 27 percentage points, respectively
Conditions	DBA2 mice; L1210 and P388 leukemia cells implanted intravenously; 20 mg/kg i.v. every 24 h for 5 days

Why This Matters

The survival benefit in hematologic malignancy models provides an orthogonal in vivo validation beyond solid tumor xenografts, supporting the use of compound 45 in programs investigating blood cancers such as leukemia, where combretastatin analogues have historically been underexplored.

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Colorectal Cancer Cell Line Sensitivity: Compound 45 IC50Abs of 10 nM in SW620, 7.3-Fold More Potent Than Compound 43

When screened against a panel of colorectal cancer cell lines, compound 45 demonstrated an IC50Abs of 10 nM against the SW620 colorectal adenocarcinoma cell line, representing a 7.3-fold potency advantage over compound 43, which showed an IC50Abs of 73 nM in the same assay [1]. This differentiation is notable given that both compounds share nearly identical tubulin polymerization IC50 values (1.2 vs. 1.3 μM), suggesting that factors beyond target engagement—such as differential cellular uptake, intracellular retention, or off-target effects—contribute to compound 45's superior cellular potency in colorectal cancer models [1]. Cytotoxicity of both compounds against the broader panel (including HCT116, Colo-205, MDA-MB-231, SK-MEL-28, and Huh7) remained in the nanomolar range, with full data available in Supporting Table S1 of the primary publication [1].

SW620 Colorectal

Head-to-head

IC50Abs 10 nM — 7.3-fold greater potency vs compound 43 (73 nM) in SW620 cells

Reported colorectal cell-model differentiation

SW620 colorectal adenocarcinoma; divergence from tubulin IC50 parity

Evidence Dimension	Cytotoxicity against SW620 colorectal adenocarcinoma cells (IC50Abs)
Target Compound Data	Compound 45: IC50Abs = 10 nM
Comparator Or Baseline	Compound 43: IC50Abs = 73 nM; both evaluated in the same assay panel
Quantified Difference	7.3-fold greater potency of compound 45 vs. compound 43 in SW620 cells
Conditions	In vitro cell viability assay; SW620 human colorectal adenocarcinoma cell line; IC50Abs defined as concentration yielding 2-fold decrease in cell number vs. untreated control

Why This Matters

For research groups specifically focused on colorectal cancer, compound 45 offers a measurable potency advantage over its closest structural analogue, compound 43, which may translate to lower effective concentrations in downstream mechanistic studies or combination therapy experiments.

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source

Evidence-Backed Application Scenarios for Tubulin Inhibitor 40 in Preclinical and Industrial Research

Preclinical Colorectal Cancer Drug Discovery Programs Requiring CA-4 Analogues with Superior In Vivo Efficacy

Tubulin inhibitor 40 (compound 45) is directly indicated for preclinical oncology programs targeting colorectal cancer, where it has demonstrated a tumor growth inhibition of 74% in the SW620 xenograft model—a 19-percentage-point improvement over the clinically evaluated CA-4-P (TGI 55%) [1]. Its 7.3-fold potency advantage over compound 43 in SW620 cells (IC50Abs 10 nM vs. 73 nM) further supports its selection as a lead candidate for colorectal cancer-focused research [1]. The compound's characterized intravenous formulation (10% ethanol, 20% Kolliphor EL in saline, stable for >7 hours) provides a ready starting point for in vivo study design [1].

Investigational Studies of Tubulin-Targeting Agents in Hematologic Malignancies

For research groups exploring microtubule-targeting agents in leukemia, compound 45 has established efficacy in both L1210 (T/C 254%) and P388 (T/C 233%) murine leukemia models, significantly outperforming CA-4-P (T/C 165% and 178%, respectively) [1]. These data provide a quantitative rationale for selecting compound 45 over the CA-4 parent scaffold for mechanistic studies in血液 cancer cell lines or in vivo leukemia models, particularly where the parent compound CA-4 has shown limited efficacy.

Structure–Activity Relationship (SAR) Studies of Combretastatin Analogues with Systematic C5-Modification

As the 5-unsubstituted isoxazole representative in a systematically characterized series, compound 45 serves as an essential comparator for SAR investigations. Its quantitative performance (tubulin polymerization IC50 1.2 μM, A549 IC50Abs 5 nM, SW620 TGI 74%) is directly comparable to the 5-chloro analogue compound 43 (tubulin IC50 1.3 μM, A549 IC50Abs 130 nM, TGI 66%) and the 5-methyl analogue compound 48 (A549 IC50Abs 10 nM), enabling researchers to isolate the contribution of the C5 substituent to potency, selectivity, and in vivo efficacy [1].

Combination Immunotherapy Research Leveraging Tubulin Inhibitor-Mediated Immunopotentiation

Although direct immunomodulatory data for compound 45 remain to be published, the closely related acridane-based tubulin polymerization inhibitor NT-6 (structurally and mechanistically analogous to compound 45) has demonstrated that combining a tubulin polymerization inhibitor (IC50 1.5 μM) with a PD-L1 inhibitor can enhance antitumor immune responses, decreasing PD-L1 expression and increasing CD8⁺ T cell infiltration in tumor tissues [2]. Researchers exploring tubulin inhibitor–immunotherapy combinations may consider compound 45 as an alternative tubulin-targeting backbone with a distinct isoxazole scaffold, potentially offering differentiated pharmacokinetic or selectivity properties relative to acridane-based inhibitors [1][2].

Application

Selection Property

Validation Focus

Colorectal cancer model studies

In vivo xenograft model-response profile

SW620 xenograft endpoint review

Hematologic malignancy tubulin-targeting research

Survival-model response in leukemia models

L1210/P388 survival endpoint interpretation

Combretastatin SAR investigations

C5-substitution structure-activity profile

Isoxazole series comparator context

Tubulin inhibitor–immunotherapy combination research

Isoxazole scaffold as mechanistic backbone

Immunomodulatory combination assay context

• [1] Karetnikov GL, Vasilyeva LA, Babayeva G, Pokrovsky VS, Skvortsov DA, Bondarenko OB. 3,4-Diarylisoxazoles─Analogues of Combretastatin A-4: Design, Synthesis, and Biological Evaluation In Vitro and In Vivo. ACS Pharmacol Transl Sci. 2024;7(2):384–394. doi:10.1021/acsptsci.3c00239 View Source
• [2] Peng X, Ren Y, Pan W, Liu J, Chen J. Discovery of Novel Acridane-Based Tubulin Polymerization Inhibitors with Anticancer and Potential Immunomodulatory Effects. J Med Chem. 2023;66(1):627–640. doi:10.1021/acs.jmedchem.2c01566 View Source